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Compound of Interest

Compound Name: 2-lodo-6-(trifluoromethyl)pyridine

Cat. No.: B597997

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of specialized chemical compounds is paramount. This document provides immediate,
essential safety and logistical information for 2-lodo-6-(trifluoromethyl)pyridine (CAS:
100366-74-3), including detailed operational and disposal plans.

Chemical Identifier:

Name: 2-lodo-6-(trifluoromethyl)pyridine

CAS Number: 100366-74-3

Molecular Formula: C6H3F3IN

Molecular Weight: 273.00 g/mol [1]

Hazard Identification and Classification

2-lodo-6-(trifluoromethyl)pyridine is classified with the following hazards:
o Acute toxicity, oral (Category 4): Harmful if swallowed.[1]
» Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

e Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]
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o Specific target organ toxicity - single exposure (Category 3), Respiratory system: May cause
respiratory irritation.[1]

GHS Pictograms:

e GHSO07 (Exclamation Mark)
Signal Word: Warning[1]
Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure risk. The following table
summarizes the required PPE for handling 2-lodo-6-(trifluoromethyl)pyridine.
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Personal Protective Standard/Specificati _
Body Part ) Rationale
Equipment on
Safety glasses with )
) ) ) Protects against
side-shields or safety Conforming to EN166 )
i splashes and airborne
goggles. A face shield (EVU) or NIOSH (US) ) )
Eyes/Face ] particles causing
may be required for approved standards. ) o
serious eye irritation.
splash-prone [2] 1]
activities.
Chemical-resistant
gloves (e.g., Butyl
rubber, Neoprene). A
lab coat or chemical- Gloves must satisfy
) resistant apron should  EU Directive Prevents skin irritation
Skin/Body

be worn. For
significant exposure
risk, chemical-
resistant coveralls are

recommended.

89/686/EEC and the

standard EN 374.[2][3]

upon contact.[1]

Respiratory

Use only in a well-
ventilated area or
under a chemical
fume hood. If
ventilation is
inadequate or for spill
cleanup, a NIOSH-
approved air-purifying
respirator with an

appropriate cartridge

for organic vapors and

particulates should be

used.

NIOSH (US) or EN
149 (EU) approved

respirator.[4]

Prevents respiratory
tract irritation from

dust or vapors.[1]

Operational Plans: From Receipt to Disposal
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A systematic approach to handling 2-lodo-6-(trifluoromethyl)pyridine ensures safety at every
stage.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks. Wear
appropriate PPE during inspection.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
hazard pictograms.

o Storage Conditions: Store in a cool, dry, and well-ventilated area.[5][6] The container should
be tightly closed.[5][6]

o Incompatibilities: Keep away from strong oxidizing agents and light.[1]

Segregation: Store separately from incompatible materials.

Storage Parameter Requirement

Temperature Cool place

Ventilation Well-ventilated area[5][6]
Container Tightly closed[5][6]
Incompatibilities Strong oxidizing agents, light[1]

Handling and Use

o Designated Area: All handling and use of 2-lodo-6-(trifluoromethyl)pyridine should occur
in a designated area, such as a certified chemical fume hood, to ensure adequate
ventilation.[6]

o PPE Adherence: Always wear the specified PPE before handling the compound.

e Avoidance of Contamination: Avoid contact with skin and eyes.[5] Do not breathe dust or
vapors.[1] Avoid the formation of dust and aerosols.[5]
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e Hygiene Practices: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in
the handling area.[4][8]

» Equipment: Use non-sparking tools to prevent ignition sources.[5]

Spill Response Plan

In the event of a spill, follow these steps systematically. The workflow below illustrates the
decision-making process for a chemical spill.
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Chemical Spill Response Workflow for 2-lodo-6-(trifluoromethyl)pyridine

Assess Severity
(Quantity, Location)

'

Is the spill large or unmanageable?

Evacuate Immediate Area Small, manageable spill?

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Alert Others & Contact Emergency Response

Contain the Spill
(Use absorbent material like sand or vermiculite)

Collect Spill Debris

Place in a sealed, labeled hazardous waste container

Decontaminate the area

Dispose of waste through proper channels

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Spill Cleanup Protocol:

o Evacuate: For large spills, evacuate the area and alert personnel.

e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent further leakage or spillage if it is safe to do so0.[2]

o Absorption: For small spills, absorb with an inert material such as sand or vermiculite.[1]

o Collection: Sweep or shovel the absorbed material into a suitable, closed container for
disposal.[2]

« Decontamination: Clean the spill area thoroughly.

» Waste Disposal: Dispose of the container as hazardous waste in accordance with local,
state, and federal regulations.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[5]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ST
water. Seek medical attention if irritation

persists.[1][5]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[1][5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.[5]

Disposal Plan

Proper disposal of 2-lodo-6-(trifluoromethyl)pyridine and its contaminated waste is essential
to prevent environmental contamination and ensure regulatory compliance.

Waste Collection and Segregation

e Waste Streams: Maintain separate, clearly labeled waste containers for:
o Unused or expired 2-lodo-6-(trifluoromethyl)pyridine.
o Contaminated solids (e.g., absorbent materials, gloves, lab coats).
o Contaminated liquids (if any).

o Container Requirements: Use compatible, leak-proof containers that can be tightly sealed.
Containers must be labeled as hazardous waste with the full chemical name.
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Disposal Methodology

The primary recommended method for disposal is incineration.
e Chemical Incineration: Dissolve or mix the material with a combustible solvent.[1]

¢ Licensed Facility: The incineration must be carried out in a chemical incinerator equipped
with an afterburner and scrubber to neutralize harmful combustion byproducts.[1]

e Regulatory Compliance: All disposal activities must adhere to federal, state, and local
environmental regulations.[1] Engage a licensed hazardous waste disposal contractor for
transportation and final disposal.

This guidance is intended to provide essential safety and logistical information. Always refer to
the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b597997#personal-protective-equipment-for-handling-
2-iodo-6-trifluoromethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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